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Compound of Interest

Compound Name: CEF3

Cat. No.: B612712

The proper disposal of laboratory materials is a critical component of ensuring safety and
environmental responsibility. The term "CEF3" can refer to different substances, primarily
Cerium (Il1) Fluoride (CeFs), a chemical compound, or "Cef-3," a trade name for the antibiotic
Cefixime. This guide provides detailed disposal procedures for both, tailored for researchers,
scientists, and drug development professionals.

Section 1: Disposal of Cerium (lll) Fluoride (CeFs3)

Cerium (I11) Fluoride is a water-insoluble cerium source used in various applications, including
metal production and optical deposition.[1] It is classified as hazardous, causing skin, eye, and
respiratory irritation.[2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidance based on local, state,
and federal regulations.

Personal Protective Equipment (PPE): When handling Cerium (11l) Fluoride, the following PPE
is mandatory:

e Gloves: Chemically resistant gloves.[2]

o Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]
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o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation is experienced.[2]

e Lab Coat: To protect from spills and contamination.[2]

Spill Management: In the event of a spill, isolate the area and ensure proper ventilation.[3] For
solid material, gently vacuum or sweep up the powder, avoiding dust generation, and place it in
a designated hazardous waste container.[3]

Property Value Source
Molecular Formula CeFs [1]
Molecular Weight 197.12 g/mol [1]
Appearance White powder [1]
Melting Point 1460 °C (2660 °F) [1]
Boiling Point 2300 °C (4172 °F) [1]
Density 6.16 g/cm?3 [1]
Solubility in Water Insoluble [1]

Hazard Codes

Xn (Harmful)

[1]

20/21/22 (Harmful by
inhalation, in contact with skin,

Risk Codes and if swallowed), 36/37/38 [1]
(Irritating to eyes, respiratory

system, and skin)

Step-by-Step Disposal Protocol for Cerium (lll) Fluoride

The primary method for the disposal of Cerium (I1l) Fluoride is through your institution's
chemical waste program.

o Waste Identification: Identify Cerium (lll) Fluoride waste as hazardous chemical waste.
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e Segregation: Do not mix Cerium (lll) Fluoride waste with other waste streams unless
explicitly permitted by your EHS department. Keep it separate from biological waste, sharps,
and radioactive waste.

e Container Selection:

o Solid Waste: Collect solid Cerium (ll) Fluoride waste (e.g., unused powder, contaminated
PPE, weigh boats) in a designated, leak-proof container with a secure lid.

e Labeling:

o Affix a hazardous waste label to the container.

o Clearly write "Hazardous Waste" and "Cerium (Ill) Fluoride."

o Include the name and contact information of the generating laboratory.
e Accumulation:

o Store the waste container in a designated satellite accumulation area.

o Keep the container closed except when adding waste.

o Do not exceed 90% capacity of the container.

» Request Pickup: Once the container is full or the accumulation time limit is reached, request
a waste pickup from your institution's EHS department.

» Final Disposal: EHS will arrange for the collection and transport of the waste to a licensed
hazardous waste management facility for proper disposal, which is typically incineration.

Cerium (Ill) Fluoride Disposal Workflow
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Caption: Workflow for the proper disposal of Cerium (I1l) Fluoride waste.

Section 2: Disposal of "Cef-3" (Cefixime)
Pharmaceutical Waste

"Cef-3" is a trade name for Cefixime, a third-generation cephalosporin antibiotic.[4] Improper
disposal of antibiotics can contribute to environmental contamination and the development of
antibiotic-resistant bacteria.[5]

Immediate Safety and Handling Precautions

Consult your institution's EHS or Biosafety department for specific protocols for pharmaceutical
waste management.

Personal Protective Equipment (PPE): Standard laboratory PPE, including gloves, eye
protection, and a lab coat, should be worn when handling Cefixime waste.

Step-by-Step Disposal Protocol for "Cef-3" (Cefixime)

Never dispose of Cefixime or any antibiotic down the drain or in the regular trash.[6] The
recommended method is through a designated pharmaceutical waste stream.

» Waste Identification: lIdentify all materials containing Cefixime as pharmaceutical waste. This
includes expired or unused tablets/suspensions, and materials used in their preparation or
administration.

o Segregation: Keep Cefixime waste separate from other chemical, biological, and radioactive
waste streams.
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e Container Selection:

o Use a designated, clearly labeled pharmaceutical waste container. These containers are
often color-coded (e.g., black or blue) and provided by your institution's waste
management program.

o The container should be leak-proof and have a secure lid.
e Labeling:

o Ensure the container is clearly labeled as "Pharmaceutical Waste for Incineration” or as
required by your institution.

o If required, list the contents on the label.
e Accumulation:

o Store the pharmaceutical waste container in a secure, designated area away from patient
care areas and general laboratory traffic.

o Keep the container closed at all times except when adding waste.

e Request Pickup: When the container is full, arrange for a pickup through your institution's
EHS or contracted waste management provider.

» Final Disposal: The collected pharmaceutical waste will be transported to a licensed facility
for disposal, with incineration being the preferred method.[5] Some communities may also
have pharmaceutical take-back programs.[5]

"Cef-3" (Cefixime) Disposal Workflow

In the Laboratory/Clinic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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